Cas no 63698-55-5 ( )

• Product Name: &nbsp
• CAS No: 63698-55-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 960708
• PubChem ID: 330218
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-yl)-3H-1,3,4-oxadiazol-2-one
• 5-(2H-1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2(3H)-one
• 63698-55-5
• NSC317286
• NSC-317286
• AKOS013512582
• DTXSID90317518
•  

• Inchi： 1S/C9H6N2O4/c12-9-11-10-8(15-9)5-1-2-6-7(3-5)14-4-13-6/h1-3H,4H2,(H,11,12)
• InChI Key： MJUFGHFBSFICIJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NNC(=O)O3)=CC1=2

Computed Properties

• Exact Mass: 206.03278
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles